Azoxybacilin phenylmethyl ester
Azoxybacilin phenylmethyl ester
Brand Name:
Vulcanchem
CAS No.:
161337-88-8
VCID:
VC0069177
InChI:
InChI=1S/C12H17N3O3.C2HF3O2/c1-15(17)14-8-7-11(13)12(16)18-9-10-5-3-2-4-6-10;3-2(4,5)1(6)7/h2-6,11H,7-9,13H2,1H3;(H,6,7)/t11-;/m0./s1
SMILES:
C[N+](=NCCC(C(=O)OCC1=CC=CC=C1)N)[O-].C(=O)(C(F)(F)F)O
Molecular Formula:
C14H18F3N3O5
Molecular Weight:
365.3 g/mol
Azoxybacilin phenylmethyl ester
CAS No.: 161337-88-8
Main Products
VCID: VC0069177
Molecular Formula: C14H18F3N3O5
Molecular Weight: 365.3 g/mol
| CAS No. | 161337-88-8 |
|---|---|
| Product Name | Azoxybacilin phenylmethyl ester |
| Molecular Formula | C14H18F3N3O5 |
| Molecular Weight | 365.3 g/mol |
| IUPAC Name | [(3S)-3-amino-4-oxo-4-phenylmethoxybutyl]imino-methyl-oxidoazanium;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C12H17N3O3.C2HF3O2/c1-15(17)14-8-7-11(13)12(16)18-9-10-5-3-2-4-6-10;3-2(4,5)1(6)7/h2-6,11H,7-9,13H2,1H3;(H,6,7)/t11-;/m0./s1 |
| Standard InChIKey | UVKUAEHIYUJNRZ-MERQFXBCSA-N |
| Isomeric SMILES | C[N+](=NCC[C@@H](C(=O)OCC1=CC=CC=C1)N)[O-].C(=O)(C(F)(F)F)O |
| SMILES | C[N+](=NCCC(C(=O)OCC1=CC=CC=C1)N)[O-].C(=O)(C(F)(F)F)O |
| Canonical SMILES | C[N+](=NCCC(C(=O)OCC1=CC=CC=C1)N)[O-].C(=O)(C(F)(F)F)O |
| Synonyms | azoxybacilin phenylmethyl ester Ro 09-1824 Ro-09-1824 |
| PubChem Compound | 190961 |
| Last Modified | Nov 11 2021 |
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